Cas no 52181-07-4 (Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1))

• Product Name: Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1)
• CAS No: 52181-07-4
• MF: C₁₇H₁₆ClN
• MW: 269.768643379211
• CID: 378962
• PubChem ID: 104108
• Update Time: 2025-04-19

Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1)
• 1-benzyl-4-methylquinolinium chloride
• Quinolinium, 4-methyl-1-(phenylmethyl)-, chloride
• Quinolinium, 4-methyl-1-(phenylmethyl)-, chloride (1:1)
• DTXSID50885985
• NS00060826
• EINECS 257-710-0
• 52181-07-4

• Inchi： 1S/C17H16N.ClH/c1-14-11-12-18(13-15-7-3-2-4-8-15)17-10-6-5-9-16(14)17;/h2-12H,13H2,1H3;1H/q+1;/p-1
• InChI Key： CHVNPOOMQVUQHU-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC(C)=C2C=CC=CC=12)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.972
• Monoisotopic Mass: 269.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines